(Z)-3-((4-bromo-2-methylphenyl)amino)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(4-bromo-2-methylanilino)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C19H12BrCl2N3S/c1-11-6-14(20)3-5-17(11)24-9-13(8-23)19-25-18(10-26-19)12-2-4-15(21)16(22)7-12/h2-7,9-10,24H,1H3/b13-9-
• InChI Key: OXKFAQKOJOYMIH-LCYFTJDESA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC=C(C#N)C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: CC1=C(C=CC(=C1)Br)N/C=C(/C#N)\C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H12BrCl2N3S
• Molecular Weight: 465.2 g/mol

Description

(Z)-3-((4-bromo-2-methylphenyl)amino)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C19H12BrCl2N3S and its molecular weight is 465.19. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-((4-bromo-2-methylphenyl)amino)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)acrylonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-((4-bromo-2-methylphenyl)amino)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)acrylonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photoluminescence Applications

One study focused on the synthesis of novel 4-aryl substituted thiophene derivatives with bis-diarylacrylonitrile units, including a compound structurally similar to the one . These derivatives exhibited green fluorescence in solid state and in solution under UV irradiation, highlighting their potential in materials science, particularly for organic light-emitting diodes (OLEDs) and photoluminescent materials (Zhaozhe Xu, Dian Yu, Mingxin Yu, 2012).

Optoelectronic Devices

Research on thiophene dyes, including those related to the compound , has shown promising results for applications in optoelectronic devices. Specifically, these dyes demonstrated enhanced nonlinear optical limiting, useful for protecting human eyes and optical sensors, as well as stabilizing light sources in optical communications (S. Anandan, S. Manoharan, N. Narendran, T. Girisun, A. Asiri, 2018).

Antifungal Agents

In the realm of pharmaceuticals, derivatives structurally related to this compound have been synthesized as potent antifungal agents. The research underscores the versatility of acrylonitrile derivatives in developing new therapeutics (S. M. Gomha, H. Abdel‐Aziz, 2012).

Material Science

The exploration of acrylonitrile derivatives also extends to material science, where their incorporation into polymers and other materials could enhance properties like thermal stability, fluorescence, and photoluminescence. This opens up applications in fluorescent materials, coatings, and sensors (Zhaozhe Xu, Dian Yu, Mingxin Yu, 2012).

Chemical Synthesis and Catalysis

Additionally, acrylonitrile derivatives serve as intermediates in chemical synthesis, aiding in the production of complex molecules. Their reactivity and ability to participate in various chemical transformations make them valuable tools in organic synthesis and catalysis, providing pathways to a wide range of chemicals and materials (K. Frolov, V. Dotsenko, S. Krivokolysko, A. N. Chernega, V. Litvinov, 2005).